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Compound Name: Isocytosine
CAS No.: 145358-63-0
Cat. No.: B1146190
. J

Isocytosine, a pyrimidine base and an isomer of cytosine, serves as a critical tool in the
realms of chemical biology and drug discovery.[1][2] Though not one of the canonical
nucleobases found in DNA and RNA, its unique structural and hydrogen-bonding properties
have made it an invaluable component in the study of unnatural nucleic acid analogues and the
intricate dynamics of metal complex binding and proton transfer.[1][3] This guide provides an
in-depth overview of isocytosine, from its fundamental chemical identifiers to its synthesis and
diverse applications, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Identifiers

A precise understanding of a compound begins with its fundamental identifiers. The following
table summarizes the key chemical descriptors for isocytosine.
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Identifier Value Source

CAS Number 108-53-2 [1][2][4115]

IUPAC Name 2-Amino-3H-pyrimidin-4-one [1]
2-Aminouracil, 2-Amino-4-

Synonyms . [11[4][5]
hydroxypyrimidine

Chemical Formula CaHsNsO [1114]

Molecular Weight 111.104 g-mol—? [1][4]

INChl=1S/C4H5N30/c5-4-6-2-
InChl [1][4]
1-3(8)7-4/h1-2H,(H3,5,6,7,8)

XQCZBXHVTFVIFE-
InChlKey [1114]
UHFFFAOYSA-N

Canonical SMILES C1=CN=C(NC1=O)N [4]

Chemical Structure of Isocytosine

The unique properties of isocytosine stem from its distinct chemical architecture. The following
diagram illustrates the structure of 2-amino-3H-pyrimidin-4-one.

Caption: Chemical structure of Isocytosine (2-Amino-3H-pyrimidin-4-one).

Synthesis of Isocytosine

Isocytosine can be synthesized through the condensation of guanidine with malic acid.[1] This
reaction provides a reliable method for producing this non-canonical pyrimidine base for
research purposes.

Experimental Protocol: Synthesis from Guanidine and
Malic Acid

This protocol is based on established synthesis methods.[1]

o Reaction Setup: In a suitable reaction vessel, carefully add concentrated sulfuric acid.
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» Decarbonylation of Malic Acid: To the sulfuric acid, slowly add malic acid. The sulfuric acid
acts as a dehydrating and decarbonylating agent, converting malic acid to 3-oxopropanoic
acid in situ. This step involves the elimination of water and carbon monoxide.

o Condensation with Guanidine: Introduce guanidine hydrochloride to the reaction mixture.

¢ Reaction Conditions: Heat the mixture to facilitate the condensation reaction between the in
situ generated 3-oxopropanoic acid and guanidine. This condensation involves a double
elimination of water.

o Work-up and Purification: After the reaction is complete, cool the mixture and carefully
neutralize it. The crude isocytosine can then be purified through recrystallization or other
appropriate chromatographic techniques.

Synthesis Workflow

The following diagram outlines the key steps in the synthesis of isocytosine from guanidine
and malic acid.
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Isocytosine Synthesis Workflow
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Caption: Workflow for the synthesis of isocytosine.
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Applications in Research and Drug Development

Isocytosine's utility extends across various domains of chemical and biological research.

Unnatural Nucleic Acid Analogues

A primary application of isocytosine is in the study of unnatural nucleic acid analogues.[1][3] It
Is used in conjunction with isoguanine to form a novel base pair that can be incorporated into
DNA and RNA.[1][6] This expanded genetic alphabet, as demonstrated in the development of
"hachimoji” RNA, allows for the investigation of the fundamental principles of genetic
information storage and transfer.[1][3] The isocytosine-isoguanine base pair maintains the
Watson-Crick geometry but with a different hydrogen bonding pattern, providing a powerful tool
for synthetic biology and the development of novel diagnostics and therapeutics.

Physicochemical Studies

Isocytosine is also employed in a range of physical chemical studies.[1][2] Its structure is ideal
for investigating:

o Metal Complex Binding: The nitrogen and oxygen atoms in the isocytosine ring can act as
ligands, allowing for the study of its coordination chemistry with various metal ions.

» Hydrogen Bonding: The arrangement of hydrogen bond donors and acceptors in
isocytosine makes it an excellent model system for studying the thermodynamics and
kinetics of hydrogen bond formation.[2]

o Tautomerism and Proton Transfer: Isocytosine can exist in different tautomeric forms, and
its study provides insights into the dynamics of proton transfer, a fundamental process in
many biological and chemical reactions.[1][2]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling
isocytosine.

e Hazards: Isocytosine is harmful if swallowed and causes serious eye irritation.[7]

e Precautionary Measures:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isocytosine
https://www.chemsrc.com/en/cas/108-53-2_81871.html
https://en.wikipedia.org/wiki/Isocytosine
https://www.biosyn.com/isocytosine-and-isoguanosine-base-analogs.aspx
https://en.wikipedia.org/wiki/Isocytosine
https://www.chemsrc.com/en/cas/108-53-2_81871.html
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isocytosine
https://cymitquimica.com/cas/108-53-2/
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://cymitquimica.com/cas/108-53-2/
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isocytosine
https://cymitquimica.com/cas/108-53-2/
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxazlhdDI4cjliYWtqbGxjamw3cXRjcDlpams5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMjAxNTNfMTA4LTUzLTJfSXNvY3l0b3NpbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKMjAxNTNfMTA4LTUzLTJfSXNvY3l0b3NpbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--148b5ab8b6187e34c011b4c2aefd427e304b1c3a/MetaSci_MSIJ20153_108-53-2_Isocytosine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Wash hands and any exposed skin thoroughly after handling.[7][8]
o Do not eat, drink, or smoke when using this product.[7][8]
o Wear protective gloves, protective clothing, eye protection, and face protection.[7]

o In case of eye contact, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[7]

o If swallowed, call a poison center or doctor if you feel unwell and rinse your mouth.[7]

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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